(E)-Methyl 3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)acrylate
CAS No.: 1198098-49-5
Cat. No.: VC0178278
Molecular Formula: C11H9ClN2O2
Molecular Weight: 236.655
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1198098-49-5 |
|---|---|
| Molecular Formula | C11H9ClN2O2 |
| Molecular Weight | 236.655 |
| IUPAC Name | methyl (E)-3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)prop-2-enoate |
| Standard InChI | InChI=1S/C11H9ClN2O2/c1-16-9(15)3-2-8-6-7-4-5-13-10(7)11(12)14-8/h2-6,13H,1H3/b3-2+ |
| Standard InChI Key | SXIDAOSLDRZLPL-NSCUHMNNSA-N |
| SMILES | COC(=O)C=CC1=NC(=C2C(=C1)C=CN2)Cl |
Introduction
(E)-Methyl 3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)acrylate is a synthetic organic compound with a molecular formula of C₁₁H₉ClN₂O₂ and a molecular weight of 236.65 g/mol . This compound is identified by its PubChem CID as 46318189 and has a CAS number of 1198098-49-5 . It is also known by other names such as methyl (E)-3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)prop-2-enoate and 2-Propenoic acid, 3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)-, Methyl ester, (2E)- .
Synthesis and Applications
The synthesis of (E)-Methyl 3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)acrylate typically involves the reaction of 7-chloro-1H-pyrrolo[2,3-c]pyridine with an acrylate derivative. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its unique structural features which can be tailored for specific applications.
Safety and Handling
(E)-Methyl 3-(7-chloro-1H-pyrrolo[2,3-c]pyridin-5-yl)acrylate is classified as an irritant and should be handled with caution. It is recommended to use protective equipment such as gloves and goggles when handling this compound. The compound is available from suppliers like VWR and Aladdin Scientific .
Research Findings
Research on this compound is limited, but its structural components suggest potential biological activity. The pyrrolo[2,3-c]pyridine core is known for its presence in various biologically active molecules, and modifications such as the addition of an acrylate group can enhance or modify these activities.
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